Cas no 777879-27-3 (5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 777879-27-3
• MF: C₁₃H₁₃N₃S₂
• MW: 275.392419576645
• MDL: MFCD03423459
• CID: 3111613
• PubChem ID: 17285057
• Update Time: 2025-10-18

5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol
• BBL017638
• 5-(1-benzothiophen-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol
• 777879-27-3
• ALBB-003204
• 3-(1-benzothiophen-3-yl)-4-propyl-1H-1,2,4-triazole-5-thione
• STK465330
• 5-(1-benzothiophen-3-yl)-4-propyl-2H-1,2,4-triazole-3-thione
• 5-(Benzo[b]thiophen-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol
• AKOS003374167
• VS-06354
• H22631
• MFCD03423459

• MDL： MFCD03423459
• Inchi： 1S/C13H13N3S2/c1-2-7-16-12(14-15-13(16)17)10-8-18-11-6-4-3-5-9(10)11/h3-6,8H,2,7H2,1H3,(H,15,17)
• InChI Key： GIVLFCHUCMILPU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C1=NNC(N1CCC)=S

Computed Properties

• Exact Mass: 275.05508977Da
• Monoisotopic Mass: 275.05508977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol

5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol (CAS No. 777879-27-3): A Comprehensive Overview

The compound 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol (CAS No. 777879-27-3) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis, and potential uses of this compound, while also addressing common queries and trends in scientific research.

The 1,2,4-triazole core of this molecule is a well-known scaffold in medicinal chemistry, often associated with bioactive properties. The incorporation of a benzothiophene moiety and a propyl group further enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of a thiol (-SH) group adds to its reactivity, enabling potential modifications for targeted applications.

Recent studies have highlighted the growing demand for heterocyclic compounds in drug discovery, particularly those with sulfur-containing functional groups. This trend aligns with the increasing focus on multi-target therapeutics and sustainable chemistry. The compound 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol fits into this narrative, as its structure allows for interactions with various biological targets.

From a synthetic perspective, the preparation of this compound typically involves the condensation of appropriate precursors under controlled conditions. Researchers have explored microwave-assisted synthesis and green chemistry approaches to optimize yield and reduce environmental impact. These methods are particularly relevant given the current emphasis on eco-friendly chemical processes and energy-efficient techniques.

In terms of applications, 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol has shown promise in preliminary studies for its potential role in enzyme inhibition and antioxidant activity. Its thiol group can participate in redox reactions, making it a candidate for investigating oxidative stress-related pathways. Additionally, the benzothiophene fragment is known for its photophysical properties, suggesting possible uses in material science and optoelectronics.

The compound's stability and solubility profile have also been topics of interest. Researchers are exploring its behavior in various solvents and under different pH conditions, which is crucial for formulating it in potential end-use products. The rise of computational chemistry tools has further aided in predicting its physicochemical properties, reducing the need for extensive experimental trials.

As the scientific community continues to explore sulfur-containing heterocycles, compounds like 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol are likely to remain at the forefront of innovation. Its multifaceted nature makes it a valuable subject for interdisciplinary research, bridging gaps between organic chemistry, pharmacology, and materials engineering.

In conclusion, 5-(1-Benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol (CAS No. 777879-27-3) represents a compelling example of how tailored molecular design can open doors to diverse applications. Whether in drug development, functional materials, or catalytic systems, this compound exemplifies the synergy between structure and function in modern chemistry.